Cas no 125780-83-8 (L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI))
125780-83-8 structure
Product Name:L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
CAS No:125780-83-8
MF:C16H25N7O5
MW:395.413602590561
CID:184542
PubChem ID:452194
Update Time:2025-04-19
L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S)-2,6-diaminohexanoate
- DTXSID20154892
- L-Lysine, 5'-ester with 3'-azido-3'-deoxythymidine
- AKOS040752627
- 125780-83-8
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl (2S)-2,6-diaminohexanoate
- LysAZT
- 3'-Azido-5'-lysly-3'-deoxythymidine
-
- Inchi: 1S/C16H25N7O5/c1-9-7-23(16(26)20-14(9)24)13-6-11(21-22-19)12(28-13)8-27-15(25)10(18)4-2-3-5-17/h7,10-13H,2-6,8,17-18H2,1H3,(H,20,24,26)/t10-,11-,12+,13+/m0/s1
- InChI Key: QXRBUCZLBYMSHO-WUHRBBMRSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1COC([C@H](CCCCN)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 395.192
- Monoisotopic Mass: 395.192
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 151Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
125780-83-8 (L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)) Related Products
- 130683-71-5(Thymidine,3'-azido-3'-deoxy-, 5'-hexanoate (9CI))
- 125762-97-2(Thymidine,3'-azido-3'-deoxy-, 5'-(4-morpholineacetate) (9CI))
- 121456-54-0(Thymidine,3'-azido-3'-deoxy-5'-O-methyl- (9CI))
- 130683-70-4(Thymidine,3'-azido-3'-deoxy-, 5'-butanoate (9CI))
- 106060-79-1(1-(3'-AZIDO-2',3'-DIDEOXY-5'-O-PIVALOYL-BETA-D-ERYTHRO-PENTOFURANOSYL)-THYMINE)
- 125780-95-2(L-Isoleucine, 5'-esterwith 3'-azido-3'-deoxythymidine (9CI))
- 125780-86-1(L-Glutamic acid, 5®5'-ester with3'-azido-3'-deoxythymidine (9CI))
- 106060-77-9(Thymidine,3'-azido-3'-deoxy-, 5'-octanoate (9CI))
- 130683-72-6(Thymidine,3'-azido-3'-deoxy-, 5'-decanoate (9CI))
- 106060-81-5(Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate)
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